Cas no 19887-30-0 (N-(ethoxycarbonyl)leucine)

• Product Name: N-(ethoxycarbonyl)leucine
• CAS No: 19887-30-0
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 908588
• PubChem ID: 231407
• Update Time: 2025-04-19

N-(ethoxycarbonyl)leucine Chemical and Physical Properties

Names and Identifiers

• N-(ethoxycarbonyl)leucine
• 2-[(ethoxycarbonyl)amino]-4-methylpentanoic acid
• 2-(ethoxycarbonylamino)-4-methylpentanoic acid
• SCHEMBL9830039
• AKOS017269911
• DTXSID10282719
• NSC27585
• NSC-27585
• AKOS000163362
• 19887-30-0

• Inchi： 1S/C9H17NO4/c1-4-14-9(13)10-7(8(11)12)5-6(2)3/h6-7H,4-5H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： WJYLMMNPQWEDQG-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)NC(=O)OCC)=O

Computed Properties

• Exact Mass: 203.11581
• Monoisotopic Mass: 203.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 341.5°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.459
• PSA: 75.63